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Compound of Interest

Compound Name: 1-Bromo-2-methylhexane

Cat. No.: B035086 Get Quote

Technical Support Center: 1-Bromo-2-methylhexane
This guide provides essential safety, handling, and troubleshooting information for researchers,

scientists, and drug development professionals working with 1-Bromo-2-methylhexane.

Physical and Chemical Properties
A summary of the key quantitative data for 1-Bromo-2-methylhexane is presented below for

easy reference.

Property Value Source

Molecular Formula C7H15Br [1][2][3]

Molecular Weight 179.10 g/mol [1][2][3]

CAS Number 101258-57-5 [1][2]

Boiling Point 170.18°C (estimate) [2]

Density 1.1337 (estimate) [2]

Refractive Index 1.4339 (estimate) [2]
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This section addresses specific issues and questions that users may encounter during their

experiments with 1-Bromo-2-methylhexane.

1. Personal Protective Equipment (PPE)

Question: What is the mandatory PPE for handling 1-Bromo-2-methylhexane?

Answer: Always handle 1-Bromo-2-methylhexane in a well-ventilated area or a certified

chemical fume hood.[4] The following PPE is required:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face

shield.[4][5]

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile) are necessary.[4]

Inspect gloves before each use and change them frequently.

Respiratory Protection: If working outside a fume hood or if there is a risk of exceeding

exposure limits, use a NIOSH-approved respirator with an appropriate cartridge.[4][5]

2. Handling and Storage

Question: What are the best practices for handling and storing 1-Bromo-2-methylhexane?

Answer:

Handling: Avoid all personal contact, including the inhalation of vapors.[6] Do not eat,

drink, or smoke in the handling area.[6] Use non-sparking tools and take precautionary

measures against static discharge.[7][8] Wash hands thoroughly after handling.[4][6]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[5][7]

Keep the container locked up and away from heat, sparks, open flames, and hot

surfaces.[6][7][8]

3. In case of Exposure

Question: What should I do if I am exposed to 1-Bromo-2-methylhexane?

Answer:
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Inhalation: Move to fresh air immediately. If you feel unwell, call a poison center or

doctor.[6][7]

Skin Contact: Take off all contaminated clothing immediately. Rinse the affected skin

area with plenty of water.[7][8] If skin irritation occurs, seek medical attention.[6][7]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[6][7] If eye irritation persists, get medical

advice.[6][7]

Ingestion: Rinse your mouth with water. Call a poison center or doctor if you feel unwell.

[6]

4. Spills and Disposal

Question: How should I handle a spill of 1-Bromo-2-methylhexane?

Answer: For minor spills, absorb the chemical with an inert material such as sand, earth,

or vermiculite.[6] Collect the absorbed material and place it in a suitable, labeled container

for disposal.[6] For major spills, evacuate the area and contact emergency services.

Prevent the spill from entering drains or waterways.[6]

Question: What is the correct disposal procedure for 1-Bromo-2-methylhexane waste?

Answer: Dispose of contents and containers to an approved waste disposal plant in

accordance with local regulations.[6][7] Do not dispose of the chemical down the drain.[4]

Visual Workflow
The following diagram illustrates the logical workflow for handling a spill of 1-Bromo-2-
methylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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